Ethyl 2-amino-4-[4-(dimethylamino)phenyl]thiophene-3-carboxylate

• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol
• IUPAC Name: ethyl 2-amino-4-[4-(dimethylamino)phenyl]thiophene-3-carboxylate
• InChI: InChI=1S/C15H18N2O2S/c1-4-19-15(18)13-12(9-20-14(13)16)10-5-7-11(8-6-10)17(2)3/h5-9H,4,16H2,1-3H3
• InChI Key: YAZWNGDLKIJVLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)N(C)C)N

Description

CHEMBL2393448 is a molecule with drug-like properties . Unfortunately, specific information about its origin, natural occurrence, or historical context is limited. it is part of the ChEMBL database, which curates data on bioactive molecules for drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthetic routes for CHEMBL2393448 are not widely documented. researchers likely employ organic synthesis techniques to create this compound. Further investigation would be needed to uncover specific synthetic pathways.

Industrial Production Methods: As of now, there is no information available regarding large-scale industrial production methods for CHEMBL2393448. It may be a research compound rather than a commercially produced drug.

Chemical Reactions Analysis

CHEMBL2393448’s reactivity profile remains elusive. we can speculate on potential reactions based on its structure. Common reactions include:

Oxidation: Possible oxidation at specific functional groups.

Reduction: Reduction of certain moieties.

Substitution: Substitution reactions, such as nucleophilic or electrophilic substitutions.

Major products formed from these reactions would depend on the specific reaction conditions and starting materials.

Scientific Research Applications

CHEMBL2393448’s applications span various scientific domains:

Chemistry: Researchers may explore its reactivity, stability, and potential as a building block for more complex molecules.

Biology: Investigating its interactions with biological macromolecules (e.g., proteins, nucleic acids).

Medicine: Assessing its pharmacological properties, toxicity, and potential therapeutic uses.

Industry: Although not yet widely adopted, it could find applications in drug development or other industries.

Mechanism of Action

Unfortunately, the precise mechanism by which CHEMBL2393448 exerts its effects remains undisclosed. it likely interacts with specific molecular targets or pathways. Further studies are necessary to elucidate its mode of action.

Comparison with Similar Compounds

CHEMBL2393448’s uniqueness lies in its specific structure and properties. Unfortunately, without direct comparisons, we cannot definitively highlight its distinctiveness. Similar compounds may exist, but their identities remain undisclosed.